Cas no 1226127-60-1 (1-(pyrrolidin-2-yl)propan-1-one)

• Product Name: 1-(pyrrolidin-2-yl)propan-1-one
• CAS No: 1226127-60-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD16300708
• CID: 2896978
• PubChem ID: 15775374
• Update Time: 2025-06-07

1-(pyrrolidin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidin-2-yl-propan-1-one
• 1-(pyrrolidin-2-yl)propan-1-one

• MDL： MFCD16300708
• Inchi： 1S/C7H13NO/c1-2-7(9)6-4-3-5-8-6/h6,8H,2-5H2,1H3
• InChI Key： VZOCHZFQIYOLNB-UHFFFAOYSA-N
• SMILES： C(C1CCCN1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1-(pyrrolidin-2-yl)propan-1-one

Professional Introduction to 1-(pyrrolidin-2-yl)propan-1-one (CAS No: 1226127-60-1)

1-(pyrrolidin-2-yl)propan-1-one, identified by its CAS number 1226127-60-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various therapeutic agents. The compound’s unique combination of a pyrrolidine ring and an acetyl group provides a rich scaffold for medicinal chemists to explore, enabling the design of molecules with potential biological activity across multiple disease targets.

The< strong>pyrrolidin-2-yl moiety is particularly noteworthy, as it is frequently incorporated into drug candidates to enhance metabolic stability, improve solubility, and modulate pharmacokinetic properties. Pyrrolidine derivatives are well-documented in the literature for their role in central nervous system (CNS) drugs, antiviral agents, and cardiovascular therapeutics. The presence of the ketone group in 1-(pyrrolidin-2-yl)propan-1-one further extends its utility, allowing for further functionalization via condensation reactions, oxidation, or reduction pathways. These chemical transformations are pivotal in synthesizing more complex molecules that can interact with biological targets with high specificity.

In recent years, the pharmaceutical industry has seen a surge in interest for small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in complex diseases such as cancer and neurodegenerative disorders. The structural features of 1-(pyrrolidin-2-yl)propan-1-one make it an attractive candidate for designing PPI inhibitors. For instance, the pyrrolidine ring can serve as a hinge-binding motif, while the ketone group can engage in hydrogen bonding or hydrophobic interactions with the target protein. This dual functionality has been exploited in several drug discovery campaigns aimed at identifying novel therapeutics.

The synthesis of 1-(pyrrolidin-2-yl)propan-1-one typically involves multi-step organic reactions, starting from readily available precursors such as 2-pyrrolidinecarboxaldehyde or 2-pyrrolidineamine. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are crucial for producing enantiomerically pure compounds, which are often required to elicit the desired pharmacological effects without unwanted side reactions.

The compound’s potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals, where its structural motifs contribute to the efficacy and selectivity of crop protection agents. Additionally, research into its derivatives has shown promise in materials science, particularly in the development of liquid crystals and organic semiconductors due to its ability to form stable π-stacking interactions.

Emerging research indicates that derivatives of 1-(pyrrolidin-2-yl)propan-1-one may have applications in drug delivery systems. The pyrrolidine ring’s ability to undergo proteolytic cleavage has been harnessed to create prodrugs that release active pharmaceutical ingredients (APIs) in response to specific enzymatic activity within diseased tissues. This approach offers a means to enhance bioavailability and target specificity, potentially reducing systemic side effects associated with conventional therapeutics.

The compound’s role in medicinal chemistry is further highlighted by its incorporation into several clinical candidates that have advanced through preclinical studies. For example, analogs of 1-(pyrrolidin-2-yl)propan-1-one have been investigated for their potential as kinase inhibitors, where the pyrrolidine scaffold interacts with key residues in the ATP-binding pocket of target enzymes. Such interactions are critical for disrupting aberrant signaling pathways that drive diseases like cancer.

The future prospects for 1-(pyrrolidin-2-yl)propan-1-one and its derivatives remain promising as new synthetic strategies continue to evolve. Advances in computational chemistry and high-throughput screening technologies are enabling researchers to rapidly identify novel scaffolds and optimize their pharmacological properties. Moreover, the growing emphasis on sustainable chemistry is driving innovations in green synthetic routes that minimize waste and energy consumption while maintaining high yields.

In conclusion, 1-(pyrrolidin-2-yl)propan-1-one (CAS No: 1226127-60-1) stands as a testament to the importance of heterocyclic compounds in modern drug discovery and industrial applications. Its unique structural features provide a versatile platform for synthesizing molecules with diverse biological activities. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its significance in the chemical and pharmaceutical industries.